5-Amino-2,4-difluorophenylboronic acid
Overview
Description
5-Amino-2,4-difluorophenylboronic acid is a chemical compound with the molecular formula C6H6BF2NO2 . It is also known as 5-Amino-2,4-difluorophenylboronic acid hydrochloride . The compound has a molecular weight of 209.39 .
Molecular Structure Analysis
The InChI code for 5-Amino-2,4-difluorophenylboronic acid is 1S/C6H6BF2NO2.ClH/c8-4-2-5(9)6(10)1-3(4)7(11)12;/h1-2,11-12H,10H2;1H . This indicates the presence of boron, fluorine, and nitrogen atoms in the molecule, along with carbon, hydrogen, and oxygen .Chemical Reactions Analysis
While specific chemical reactions involving 5-Amino-2,4-difluorophenylboronic acid are not available, boronic acids are known to be involved in various types of coupling reactions, such as the Suzuki-Miyaura coupling .Physical And Chemical Properties Analysis
The predicted boiling point of 5-Amino-2,4-difluorophenylboronic acid is 342.7±52.0 °C, and its predicted density is 1.43±0.1 g/cm3 . The compound has a pKa value of 8.39±0.58 .Scientific Research Applications
Analgesic and Anti-inflammatory Applications
5-Amino-2,4-difluorophenylboronic acid has been studied for its potential analgesic and anti-inflammatory properties. In a study by Hannah et al. (1978), a related compound, 5-(2,4-Difluorophenyl)salicylic acid, was identified as an effective analgesic and anti-inflammatory agent, demonstrating greater activity than aspirin (Hannah et al., 1978).
Biochemical and Pharmaceutical Applications
Marfey's reagent, which contains a similar difluoro-substituted phenyl group, has been used for distinguishing amino acid enantiomers. This application is critical in the analysis of amino acids and pharmaceutical compounds (B'hymer, Montes-Bayón, & Caruso, 2003).
Applications in Peptide Synthesis
Arylboronic acids, including those with difluorophenylboronic groups, have been utilized in the direct amidation of amino acid derivatives, facilitating the synthesis of dipeptides (Liu et al., 2013).
Applications in Material Science
In material science, fluorinated amino acids have been investigated for their role in protein stability, as described by Chiu et al. (2009). This research is significant for the development of protein-based biotechnologies (Chiu et al., 2009).
Applications in Sensing Technology
Boronic acid derivatives, including those with amino-fluorophores, have been studied for their use in developing sensors. For instance, McGregor, Pardin, and Skene (2011) explored the use of these compounds in creating fluorescence-based sensors for detecting saccharides (McGregor, Pardin, & Skene, 2011).
Safety and Hazards
5-Amino-2,4-difluorophenylboronic acid is considered hazardous. It is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding dust formation, avoiding contact with skin and eyes, and using personal protective equipment .
properties
IUPAC Name |
(5-amino-2,4-difluorophenyl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BF2NO2/c8-4-2-5(9)6(10)1-3(4)7(11)12/h1-2,11-12H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OGNIKQBSICENMO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C=C1F)F)N)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BF2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90660490 |
Source
|
| Record name | (5-Amino-2,4-difluorophenyl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90660490 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.93 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Amino-2,4-difluorophenyl)boronic acid | |
CAS RN |
1072952-05-6 |
Source
|
| Record name | (5-Amino-2,4-difluorophenyl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90660490 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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